Cas no 215815-10-4 (1-Benzyl-3-ethyl-6-bromo-1H-indazole)

1-Benzyl-3-ethyl-6-bromo-1H-indazole structure
215815-10-4 structure
Product Name:1-Benzyl-3-ethyl-6-bromo-1H-indazole
CAS No:215815-10-4
MF:C16H15BrN2
MW:315.207702875137
CID:2120565
Update Time:2023-08-04

1-Benzyl-3-ethyl-6-bromo-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-6-bromo-3-ethyl-1H-indazole
    • PTINMYFLLIUAIX-UHFFFAOYSA-N
    • 6-bromo-1-benzyl-3ethyl-1H-indazole
    • 1-Benzyl-3-ethyl-6-bromo-1H-indazole
    • 1h-indazole,6-bromo-3-ethyl-1-(phenylmethyl)-
    • Inchi: 1S/C16H15BrN2/c1-2-15-14-9-8-13(17)10-16(14)19(18-15)11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3
    • InChI Key: PTINMYFLLIUAIX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(CC)=NN(CC3C=CC=CC=3)C=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Topological Polar Surface Area: 17.8
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